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Compound Name: 2-Chloro-5-ethynylpyrimidine

CAS No.: 1196156-89-4

Cat. No.: B566247

Get Quote

2-Chloro-5-ethynylpyrimidine (CAS No. 1196156-89-4) is a heterocyclic compound featuring

a pyrimidine core functionalized with both a chloro and an ethynyl group.[1][2] This unique

combination of reactive sites makes it a valuable and versatile building block in synthetic

chemistry. The chloro group can be displaced in nucleophilic aromatic substitution reactions,

while the terminal alkyne is primed for a wide array of transformations, most notably copper-

catalyzed azide-alkyne cycloadditions ("click chemistry") and Sonogashira cross-coupling

reactions. Its utility is evident in its commercial availability from various suppliers of research

chemicals, indicating its role as a key intermediate in the synthesis of more complex molecules

for pharmaceuticals and materials science.[3][4]

A thorough understanding of a compound's solubility is a non-negotiable prerequisite for its

successful application in drug discovery and development. Solubility dictates formulation

strategies, impacts reaction kinetics in process chemistry, and is a critical determinant of a

molecule's absorption, distribution, metabolism, and excretion (ADME) profile. This guide

provides a comprehensive overview of the theoretical solubility characteristics of 2-chloro-5-
ethynylpyrimidine, outlines a robust experimental framework for its quantitative assessment,

and explains the scientific rationale behind each methodological choice.
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Part 1: Physicochemical Properties and Theoretical
Solubility Profile
While specific experimental solubility data for 2-chloro-5-ethynylpyrimidine is not extensively

published in peer-reviewed literature, a reliable theoretical profile can be constructed based on

its molecular structure and the physicochemical properties of analogous compounds.

The structure combines a polar pyrimidine ring with two nitrogen atoms acting as hydrogen

bond acceptors. However, the presence of a nonpolar ethynyl group and a lipophilic chlorine

atom, coupled with the overall planarity of the molecule, suggests that crystal lattice energy

could be a significant barrier to dissolution. The calculated LogP (a measure of lipophilicity) for

the structurally similar compound 2-chloro-5-ethynylpyridine is 1.7163, indicating a preference

for lipid environments over aqueous ones.[5] It is therefore reasonable to predict that 2-chloro-
5-ethynylpyrimidine will exhibit low aqueous solubility but favorable solubility in a range of

organic solvents.

Table 1: Physicochemical Properties of 2-Chloro-5-ethynylpyrimidine

Property Value Source(s)

CAS Number 1196156-89-4 [1][2][3]

Molecular Formula C₆H₃ClN₂ [1][2][3]

Molecular Weight 138.55 g/mol [2][3][4]

Hazard Codes H302, H315, H319, H335 [3][6]

Predicted LogP ~1.5 - 2.0 (by analogy) [5]

Appearance Solid (predicted) [7][8]

The interplay of these factors—molecular polarity, hydrogen bonding potential, and crystal

packing forces—dictates the compound's ultimate solubility in a given solvent system.
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Caption: Key factors influencing the solubility of 2-chloro-5-ethynylpyrimidine.

Part 2: Recommended Solvents for Solubility
Screening
A systematic approach to solubility screening involves testing the compound in a panel of

solvents with varying polarities and hydrogen bonding capabilities. The principle of "like

dissolves like" serves as a foundational guide for solvent selection. Given the predicted semi-

polar nature of 2-chloro-5-ethynylpyrimidine, a range of common laboratory solvents should

be evaluated.

Table 2: Proposed Solvent Panel for Solubility Screening
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Solvent Class Solvent Rationale for Inclusion

Polar Aprotic Dimethyl Sulfoxide (DMSO)

High solubilizing power for a

wide range of organic

compounds.

N,N-Dimethylformamide (DMF)

Strong solvent, often used for

challenging compounds in

synthesis.[9]

Acetonitrile (ACN)

Medium polarity, common in

chromatography and reactions.

[10]

Acetone
Good general-purpose solvent

with moderate polarity.

Polar Protic Methanol (MeOH)

Capable of hydrogen bonding;

commonly used in synthesis

and analysis.[10][11]

Ethanol (EtOH)

Less polar than methanol,

widely used in formulations.

[10]

Ethers Tetrahydrofuran (THF)

Aprotic ether, good for

moderately polar to nonpolar

compounds.

Chlorinated Dichloromethane (DCM)

Effective for dissolving many

organic solids of moderate

polarity.

Aqueous Purified Water (H₂O)

Essential for determining

aqueous solubility for ADME

profiling.

Part 3: Experimental Protocol for Thermodynamic
Solubility Determination
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To obtain definitive, quantitative solubility data, a robust and reproducible experimental method

is required. The isothermal shake-flask method is the gold-standard for determining

thermodynamic solubility.[9][12] This method ensures that the solution reaches equilibrium,

providing a true measure of the compound's saturation point at a given temperature.

Step-by-Step Protocol: Isothermal Shake-Flask Method
Preparation: Add an excess amount of solid 2-chloro-5-ethynylpyrimidine to a series of

glass vials, ensuring a visible amount of undissolved solid will remain at equilibrium.

Causality: Using an excess of solid is critical to guarantee that the final solution is

saturated.

Solvent Addition: Add a precise volume (e.g., 1.0 mL) of each selected solvent from Table 2

to its respective vial.

Equilibration: Seal the vials tightly and place them in an orbital shaker or rotator set to a

constant temperature (e.g., 25 °C for room temperature solubility). Agitate the samples for a

sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

Causality: Thermodynamic equilibrium between the solid and dissolved states is slow to

establish. Insufficient equilibration time is a common source of error, leading to an

underestimation of solubility.

Phase Separation: After equilibration, allow the vials to stand undisturbed for at least 2 hours

to let the excess solid settle.

Causality: This step prevents clogging of the filter in the subsequent step.

Sample Filtration: Carefully withdraw an aliquot of the supernatant using a syringe and pass

it through a chemically inert, low-binding filter (e.g., 0.22 µm PTFE) to remove all

undissolved solid particles.

Causality: Filtration is the most critical step to ensure that only the dissolved analyte is

being measured. Any particulate matter will falsely inflate the solubility value.

Quantification:
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Gravimetric Analysis: Transfer a known volume of the clear filtrate to a pre-weighed vial.

Evaporate the solvent completely under a stream of nitrogen or in a vacuum oven. Weigh

the vial containing the dried residue. The difference in weight corresponds to the mass of

the dissolved compound.[13]

Chromatographic Analysis (HPLC): Alternatively, dilute the clear filtrate with a suitable

mobile phase and analyze it by a validated HPLC method with a concentration calibration

curve. This is often more sensitive and requires less material.

Calculation: Express the solubility in desired units, such as mg/mL or mmol/L.
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Caption: Workflow for the Isothermal Shake-Flask Solubility Determination Method.
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Conclusion
While published data is scarce, a systematic and scientifically grounded approach can be

employed to fully characterize the solubility of 2-chloro-5-ethynylpyrimidine. Its molecular

structure suggests low aqueous solubility and good solubility in common polar aprotic and

protic organic solvents. By implementing the gold-standard isothermal shake-flask method,

researchers and drug development professionals can generate the reliable, quantitative data

needed to advance its use in synthesis, formulation, and biological screening. This foundational

knowledge is paramount to unlocking the full potential of this versatile chemical building block.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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